Cas no 86400-57-9 (Ethyl 3-bromo-4-cyanobenzoate)

• Product Name: Ethyl 3-bromo-4-cyanobenzoate
• CAS No: 86400-57-9
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• CID: 1119496
• PubChem ID: 13077446
• Update Time: 2025-06-06

Ethyl 3-bromo-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-cyanobenzoate
• 86400-57-9
• MFCD12406859
• ethyl 3-bromo-4-nitrobenzoate
• BS-51882
• 3-Bromo-4-nitro-benzoic acid ethyl ester, 97%
• SCHEMBL16445513
• 3-Bromo-4-nitro-benzoic acid ethyl ester

• Inchi： 1S/C9H8BrNO4/c1-2-15-9(12)6-3-4-8(11(13)14)7(10)5-6/h3-5H,2H2,1H3
• InChI Key： FBZRWCVSAQPVIJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)OCC)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.96367g/mol
• Monoisotopic Mass: 272.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.594±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 108 ºC (methanol )
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),